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Compound of Interest

Compound Name: Ethynyl Estradiol-13C2

Cat. No.: B12428364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides a comprehensive overview of Ethynyl Estradiol-13C2, a stable

isotope-labeled version of the synthetic estrogen, Ethinyl Estradiol. This document details its

chemical identity, and analytical methodologies, and provides a theoretical framework for its

synthesis. Ethynyl Estradiol-13C2 is a critical tool in pharmaceutical research, particularly in

pharmacokinetic and metabolic studies, where it serves as an internal standard for quantitative

analysis by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Identity and Structure
Ethynyl Estradiol-13C2 is chemically known as (8R,9S,13S,14S,17S)-17-(1,2-¹³C₂)ethynyl-13-

methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol. The two

carbon atoms of the ethynyl group at the C17α position are replaced with the carbon-13

isotope.

Chemical Structure:

Caption: Chemical structure of Ethynyl Estradiol-13C2.
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Identifier Value

CAS Number 2483735-63-1[1][2]

Molecular Formula ¹³C₂C₁₈H₂₄O₂[1]

Molecular Weight 298.39 g/mol [1]

Synonyms

17α-Ethynylestradiol-13C2, (17α)-19-

Norpregna-1,3,5(10)-trien-20-yne-3,17-diol-

13C2

Physicochemical and Analytical Data
Property Value Source

Appearance Off-white to light yellow solid [1]

Purity (HPLC) ≥98.6% [1]

Isotopic Enrichment ≥99% [1]

Experimental Protocols
Synthesis of Ethynyl Estradiol-13C2 (Theoretical
Protocol)
A detailed, experimentally verified protocol for the synthesis of Ethynyl Estradiol-13C2 is not

readily available in the public domain. However, based on established methods for the

synthesis of unlabeled ethinyl estradiol and general strategies for isotopic labeling, a feasible

synthetic route is proposed. The key step is the ethynylation of estrone with a ¹³C-labeled

acetylene source.

Reaction Scheme:
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Estrone

Ethynyl Estradiol-¹³C₂

Ethynylation

¹³C₂H₂ (from Ba¹³CO₃ or Ca¹³C₂)

Strong Base (e.g., Potassium t-butoxide, NaNH₂)

Anhydrous Solvent (e.g., THF, DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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